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Compound of Interest

Compound Name: Benzyltrimethylammonium iodide

Cat. No.: B1210621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyltrimethylammonium iodide is a quaternary ammonium salt that sees application in

various chemical and biological research areas. As a member of the quaternary ammonium

compound (QAC) family, it possesses a positively charged nitrogen atom bonded to four

organic substituents. This structural feature imparts unique properties, including its utility as a

phase transfer catalyst and its notable biological activity. This guide provides a comprehensive

overview of the chemical and physical properties of Benzyltrimethylammonium iodide,

detailed experimental protocols for its synthesis, purification, and characterization, and an

exploration of its known biological mechanism of action.

Chemical and Physical Properties
Benzyltrimethylammonium iodide is a white to off-white crystalline solid.[1] It is sensitive to

light and hygroscopic, meaning it readily absorbs moisture from the air.[2] Upon exposure to

light or air, it can gradually turn yellow.[2] The compound is soluble in water and alcohol.[2]

A summary of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of Benzyltrimethylammonium Iodide
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Property Value Source

Molecular Formula C₁₀H₁₆IN [2][3][4]

Molecular Weight 277.15 g/mol [2][4]

Melting Point
178-179 °C (with

decomposition)
[2]

Appearance
White to off-white crystalline

powder
[1]

Solubility Soluble in water and alcohol [2]

CAS Number 4525-46-6 [4]

InChIKey
LRRJQNMXIDXNIM-

UHFFFAOYSA-M
[5]

Experimental Protocols
Synthesis of Benzyltrimethylammonium Iodide
A reliable method for the synthesis of Benzyltrimethylammonium iodide is through the

quaternization of N,N-dimethylbenzylamine with methyl iodide. The following protocol is

adapted from a well-established procedure.[2]

Materials:

N,N-dimethylbenzylamine

Methyl iodide

Commercial absolute ethanol

Anhydrous ether

Equipment:

Three-necked flask
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Dropping funnel

Reflux condenser

Stirrer

Heating mantle

Erlenmeyer flask

Suction filtration apparatus (Büchner funnel, filter flask)

Procedure:

In a three-necked flask equipped with a stirrer, dropping funnel, and reflux condenser,

dissolve 135 g (1 mole) of N,N-dimethylbenzylamine in 200 ml of commercial absolute

ethanol.

Protect the openings of the dropping funnel and condenser from atmospheric moisture using

drying tubes.

While stirring the solution rapidly, slowly add 190 g (1.34 moles) of methyl iodide from the

dropping funnel at a rate that causes gentle refluxing.

After the addition is complete (approximately 30 minutes), heat the solution to a boil under

reflux for an additional 30 minutes.

Transfer the reaction mixture to a 2-liter Erlenmeyer flask, rinsing the reaction flask with an

additional 25 ml of absolute ethanol.

Allow the solution to cool to room temperature, which will cause a significant portion of the

product to crystallize.

Precipitate the remaining product by adding 1 liter of anhydrous ether with stirring.

Collect the crystalline product by suction filtration.

Wash the crystals with two 100-ml portions of anhydrous ether.
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Dry the purified Benzyltrimethylammonium iodide in air at room temperature.

Purification by Recrystallization
For most purposes, the product from the synthesis protocol is of sufficient purity.[2] However,

for applications requiring higher purity, recrystallization can be performed.

Materials:

Crude Benzyltrimethylammonium iodide

Absolute ethanol

Equipment:

Erlenmeyer flasks

Heating mantle or hot plate

Ice bath

Suction filtration apparatus

Procedure:

Dissolve the crude Benzyltrimethylammonium iodide in a minimal amount of hot absolute

ethanol in an Erlenmeyer flask.

Once fully dissolved, allow the solution to cool slowly to room temperature to promote the

formation of large crystals.

Further, cool the flask in an ice bath to maximize the yield of the recrystallized product.

Collect the purified crystals by suction filtration.

Wash the crystals with a small amount of ice-cold absolute ethanol.

Dry the crystals under vacuum to remove any residual solvent.
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Analytical Characterization
Objective: To confirm the chemical structure of Benzyltrimethylammonium iodide.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz or higher)

5 mm NMR tubes

Sample Preparation:

Dissolve approximately 10-20 mg of the purified Benzyltrimethylammonium iodide in a

suitable deuterated solvent (e.g., Deuterated Chloroform (CDCl₃) or Deuterated Dimethyl

Sulfoxide (DMSO-d₆)).

Transfer the solution to an NMR tube.

¹H NMR Spectroscopy Parameters (Typical):

Pulse Program: Standard single pulse (zg30)

Number of Scans: 16-64

Relaxation Delay: 1-2 seconds

Spectral Width: 0-12 ppm

Temperature: 298 K

¹³C NMR Spectroscopy Parameters (Typical):

Pulse Program: Proton-decoupled (zgpg30)

Number of Scans: 1024 or more (due to the low natural abundance of ¹³C)

Relaxation Delay: 2-5 seconds

Spectral Width: 0-200 ppm
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Temperature: 298 K

Objective: To identify the functional groups present in Benzyltrimethylammonium iodide.

Instrumentation:

Fourier Transform Infrared (FTIR) Spectrometer

KBr (Potassium Bromide) plates or ATR (Attenuated Total Reflectance) accessory

Sample Preparation (KBr Pellet Method):

Thoroughly mix a small amount (1-2 mg) of the dry sample with approximately 100-200 mg

of dry KBr powder in an agate mortar and pestle.

Press the mixture into a transparent pellet using a hydraulic press.

Place the pellet in the sample holder of the FTIR spectrometer.

Data Acquisition:

Scan Range: 4000-400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 16-32

Objective: To determine the mass-to-charge ratio of the benzyltrimethylammonium cation.

Instrumentation:

Mass Spectrometer with an Electrospray Ionization (ESI) source

Sample Preparation:

Prepare a dilute solution of Benzyltrimethylammonium iodide (e.g., 1-10 µg/mL) in a

suitable solvent such as methanol or acetonitrile/water.

ESI-MS Parameters (Typical for Positive Ion Mode):
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Ionization Mode: Electrospray Ionization (ESI), Positive

Capillary Voltage: 3-4 kV

Cone Voltage: 20-40 V

Desolvation Temperature: 100-150 °C

Source Temperature: 100-120 °C

Mass Range: m/z 50-500

Reactivity and Stability
Benzyltrimethylammonium iodide is a stable salt under normal conditions. However, it is

sensitive to light and moisture and should be stored in a cool, dark, and dry place.[2] When

heated to decomposition, it can emit toxic fumes of nitrogen oxides (NOx), ammonia (NH₃), and

iodide.[6] As a quaternary ammonium salt, the C-N bonds can be cleaved under certain

reaction conditions, allowing it to participate in various organic transformations.

Biological Activity and Mechanism of Action
Quaternary ammonium compounds, including Benzyltrimethylammonium iodide, are widely

recognized for their antimicrobial properties.[7] They are classified as anti-infective and

surface-active agents.[3]

The primary mechanism of action of QACs against bacteria involves the disruption of the cell

membrane. The positively charged quaternary ammonium cation interacts with the negatively

charged components of the bacterial cell membrane, leading to a loss of membrane integrity,

leakage of cytoplasmic contents, and ultimately cell death.

While specific interactions with mammalian signaling pathways have not been extensively

documented for Benzyltrimethylammonium iodide, recent research on QACs has indicated

that at sub-inhibitory concentrations, they may play a role in promoting the transfer of antibiotic

resistance genes between bacteria.[8] This process can be influenced by bacterial quorum

sensing signals like autoinducer-2 (AI-2), suggesting an indirect interaction with bacterial

communication pathways.[8]
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Below is a diagram illustrating the general mechanism of action of quaternary ammonium

compounds on bacterial cells.

General Mechanism of Action of Quaternary Ammonium Compounds

Quaternary Ammonium Compound (QAC)

Bacterial Cell

Benzyltrimethylammonium Cation
(Positively Charged)

Cell Membrane
(Negatively Charged)

Electrostatic Interaction

Membrane Disruption

Causes

Cytoplasmic Contents

Leakage of Cytoplasmic Contents

Leads to

Cell Death

Results in

Click to download full resolution via product page

Caption: Mechanism of bacterial cell disruption by a quaternary ammonium compound.
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Conclusion
Benzyltrimethylammonium iodide is a quaternary ammonium salt with well-defined chemical

and physical properties. Its synthesis and purification are straightforward, and its structure can

be readily confirmed by standard analytical techniques. The primary biological activity of

Benzyltrimethylammonium iodide, consistent with other QACs, is its antimicrobial action

through the disruption of bacterial cell membranes. While its direct role in specific mammalian

signaling pathways is not well-documented, its impact on bacterial systems, including the

potential to influence antibiotic resistance, warrants further investigation. This guide provides a

foundational resource for researchers working with this compound, offering detailed protocols

and a summary of its key characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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